![molecular formula C4H3NO3 B021251 1-Hydroxy-1H-pyrrole-2,5-dione CAS No. 4814-74-8](/img/structure/B21251.png)
1-Hydroxy-1H-pyrrole-2,5-dione
Overview
Description
1-Hydroxy-1H-pyrrole-2,5-dione (1-HPD) is a naturally occurring organic compound that has been found in a variety of plants and fungi. It is a member of the pyrrole family and has been studied for its potential applications in medicine, biochemistry, and other scientific fields.
Scientific Research Applications
It plays a crucial role in the synthesis of organic compounds, including pyrroles and pyridines (Kulakov et al., 2015).
This compound is used in synthesizing azolenines, which are significant in the study of azolenine-containing proteins (Chiu & Sammes, 1988).
Derivatives of 1-Hydroxy-1H-pyrrole-2,5-dione inhibit glycolate oxidase, photosynthetic CO2 fixation, and photophosphorylation in lettuce and spinach chloroplasts (Baumann & Przybilski, 1990).
These derivatives are also potent inhibitors of glycolic acid oxidase (GAO) in vitro and can significantly reduce urinary oxalate levels in rats (Rooney et al., 1983).
The synthesized conjugated polymer with pyrrolo[3,2-b]pyrrole-2,5-dione is utilized as an electron donor-acceptor pair in organic photovoltaic devices, enhancing the open circuit voltage (Song et al., 2012).
It's used for synthesizing other pyrrole derivatives, like 1,2-diaryl-7-hydroxy-6,6-dimethyl-1,5,6,7-tetrahydro-4H-indol-4-ones (Maity & Pramanik, 2013).
This compound's derivatives show strong photoluminescence and are suitable for electronic applications due to good solubility and processability into thin films (Beyerlein & Tieke, 2000).
Novel azaimidoxy compounds synthesized from this chemical have potential as chemotherapeutic agents (Jain et al., 2006).
In polymer solar cells, it's used as an electron transport layer, facilitating electron extraction and decreasing excitons recombination (Hu et al., 2015).
Mechanism of Action
Target of Action
N-Hydroxymaleimide primarily targets thiols, which are organic compounds containing a sulfhydryl (-SH) group . It is frequently used to selectively oxidize thiols to disulfides . Moreover, it can act as a Michael acceptor, a compound that accepts electrons from a nucleophile in a Michael reaction .
Mode of Action
N-Hydroxymaleimide interacts with its targets through oxidation and addition reactions . It selectively oxidizes thiols to disulfides, a process that involves the removal of hydrogen atoms from the thiol groups . As a Michael acceptor, N-Hydroxymaleimide can accept electrons from a nucleophile, leading to the formation of a new covalent bond .
Biochemical Pathways
The primary biochemical pathway affected by N-Hydroxymaleimide is the oxidation of thiols to disulfides . This pathway plays a crucial role in protein folding, which is essential for the proper functioning of proteins. Additionally, N-Hydroxymaleimide is involved in the synthesis of α, β-unsaturated carbonyl compounds .
Result of Action
The oxidation of thiols to disulfides by N-Hydroxymaleimide can result in changes to the structure and function of proteins, as disulfide bonds play a key role in maintaining the three-dimensional structure of proteins . Additionally, the compound’s role as a Michael acceptor can lead to the formation of new compounds through the addition of nucleophiles .
Safety and Hazards
Based on animal studies, prolonged or repeated exposure via ingestion may cause damage to the stomach . It is toxic if swallowed, causes skin irritation, and causes serious eye irritation . It is recommended to wash face, hands, and any exposed skin thoroughly after handling and to wear protective gloves/protective clothing/eye protection/face protection .
Future Directions
Biochemical Analysis
Biochemical Properties
N-Hydroxymaleimide is frequently used to selectively oxidize thiols to disulfides and in the synthesis of α, β-unsaturated carbonyl compounds . It can also act as a Michael acceptor and is used in the synthesis of peptides and proteins . It serves as a key intermediate in the selective coupling reaction of N-substituted anilines with hydroxylamine derivatives, for the efficient synthesis of aromatic oximes .
Molecular Mechanism
The molecular mechanism of N-Hydroxymaleimide primarily involves its role as an oxidizing agent. It is used to generate N-hydroxy anilines in situ, which serve as key intermediates in the selective coupling reaction of N-substituted anilines with hydroxylamine derivatives .
Metabolic Pathways
N-Hydroxymaleimide is involved in the selective coupling reaction of N-substituted anilines with hydroxylamine derivatives, leading to the efficient synthesis of aromatic oximes
properties
IUPAC Name |
1-hydroxypyrrole-2,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3NO3/c6-3-1-2-4(7)5(3)8/h1-2,8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUXKULRFRATXSI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C1=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50197434 | |
Record name | 1-Hydroxy-1H-pyrrole-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50197434 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4814-74-8 | |
Record name | N-Hydroxymaleimide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4814-74-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Hydroxy-1H-pyrrole-2,5-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004814748 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Hydroxy-1H-pyrrole-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50197434 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-hydroxy-1H-pyrrole-2,5-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.078 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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